Cas no 24424-99-5 (Di-tert-butyl dicarbonate)

Di-tert-butyl dicarbonate structure

Product Name:Di-tert-butyl dicarbonate

CAS No:24424-99-5

Molecular Formula:C₁₀H₁₈O₅

Molecular Weight:218.25

MDL:MFCD00008805

CID:5577462

PubChem ID:24862282

Di-tert-butyl dicarbonate Properties

Names and Identifiers

- (BOC)2O
- (BOC)2O FLUKA
- BOC
- BOC ANHYDRIDE
- tert-butyldicarbonate
- PYROCARBONIC ACID DI-TERT-BUTYL ESTER
- RARECHEM TB OC 0001
- Boc Anhydride, solid/liquid
- di tert.butyldicarbonate
- diterbutyldicarbonate
- di-(tert-butyl) dicarbonate
- F0001-0830
- Bis(tertbutoxycarbonyl)oxide
- ditert.butyl dicarbonate
- Di-tert.-butyl-dicarbonat
- Bis(tert-butoxycarbonyl)oxide
- Bis(1,1-dimethylethyl)dicarbonoate
- di(tert-butyl)pyrocarbonate
- di-tertbutyldicarbonate
- tert-Butoxycarbonyl anhydride
- di-tert.-butyl dicarbonate
- NS00000554
- di tertiary butyl dicarbonate
- MFCD00008805
- di-tert butyldicarbonate
- bis(t-butoxycarbonyl)oxide
- bis(t-butoxycarbonyl) oxide
- Bis(1,1-dimethylethyl) dicarbonoate
- di-t butyl-dicarbonate
- Di-tert-butyl dicarbonate 2.0M in THF
- di t butyl dicarbonate
- di-tertbutyl-dicarbonate
- di-ter-butyl-dicarbonate
- pyrocarbonic acid ditertiary butyl ester
- di-tert-butyldicarbonat
- di-t-butyl-dicarbonate
- Z10Q236C3G
- di-t -butyldicarbonate
- bis(1,1-dimethylethyl)dicarbonate
- Bis(1,1dimethylethyl) dicarbonate
- tert-butyl(tert-butoxycarbonyloxy)formate
- Di(tertbutyl) carbonate
- di-tert-butyidicarbonate
- tBoc2O
- Di-tert-butlydicarbonate
- di t-butyl dicarbonate
- di-tertiary butyl dicarbonate
- di-tertbutyl dicarbonate
- Di-t-butyidicarbonate
- (di-tert-butyl)dicarbonate
- di-t-Butyl dicarbonate
- di-tert-butydicarbonate
- di tert butyldicarbonate
- di(t-butoxycarbonyl)ether
- Di tert-butyl dicarbonate
- Di-tert-butyl dicarbonate 1.0M in THF
- ditert-butyl-dicarbonate
- ditertiary-butyldicarbonate
- ditertbutyl dicarbonate
- DI-TERT-BUTYL DICARBONATE [MI]
- t-Butoxycarboxylic anhydride
- CHEBI:48500
- Di-tert-butyldicarbonate
- ditertbutyldicarbonate
- bis(tert-butyl)dicarbonate
- BOC-anhydride
- BOCanhydride
- Boc2O cpd
- di-(t-butyl) dicarbonate
- di-tertbutyl-pyrocarbonate
- CS-0017817
- Di-tert-butyl dicarbonate (DIBOC)
- Di-tert-buyldicarbonate
- di-t butyl dicarbonate
- pyrocarbonic acid di-t-butyl ester
- bis (1,1-dimethylethyl) dicarbonate
- bis(t-butyl)pyrocarbonate
- ditertiary butyldicarbonate
- Di-tert-butyl dicarbonate, ReagentPlus(R), >=99%
- C90704
- di-tert. butyl dicarbonate
- di-tert.butylpyrocarbonate
- di-tert-butyl dicabonate
- di-(tert-butyl)dicarbonate
- di(1,1-dimethylethyl)dicarbonate
- tert-butyl (tert-butoxycarbonyloxy)formate
- BCP26395
- STR01939
- tert-butyl[(tert-butyl)oxycarbonyloxy]formate
- Boc(2)O cpd
- DTXSID4051904
- di(tert-butyl)-dicarbonate
- 24424-99-5
- di-t-butylpyrocarbonate
- Diboc
- Di-tert-butyl dicarbote
- di-tert-Butyl pyrocarbonate
- di-tert.-butyldicarbonat
- bis(tert-butyl) dicarbonate
- di-tert.butyl-dicarbonate
- di-t-butyldicarbonate
- di-tert.butyl pyrocarbonate
- Ditertbutyl pyrocarbonate
- di(t-butyl) dicarbonate
- di(tert-butyl) dicarbonate
- di-tert-butyl-dicarbonate
- EINECS 246-240-1
- di-tert-butyl dicarbonat
- (tBuO2C)2O
- di-tert. butyl-dicarbonate
- Di(tertiarybutyl) dicarbonate
- bis(1,1-dimethylethyl) dicarbonate
- O(Boc)2
- di-tert-butyl-dicarbonat
- D3879
- di-tert-butly-dicarbonate
- UNII-Z10Q236C3G
- di-tertiary-butyl-dicarbonate
- tert-butyl [(tert-butyl)oxycarbonyloxy]formate
- tertbutyl dicarbonate
- Di-t-butyl pyrocarbonate
- pyrocarbonic acid-di-tert-butylester
- di-terbutyl dicarbonate
- PD118138
- D3878
- di-tert.-butyl-dicarbonate
- Di-tert-butyl dicarbonate
- ditert-butyl dicarbonate
- Di-tert-butyl dicarbonate, ReagentPlus(R), 99%
- di-tert-butyl oxydiformate
- Di-tert -butyldicarbonate
- di-t butyldicarbonate
- di-tert-butyl-pyrocarbonate
- SCHEMBL5452
- EC 246-240-1
- di(tert.butyl) dicarbonate
- di-(t-butyl)dicarbonate
- AKOS000121490
- di-tertiary-butyl dicarbonate
- di-tertiary-butyldicarbonate
- di-tert.butyl dicarbonate
- di-ter-butyl dicarbonate
- DICARBONIC ACID C,C'-BIS(1,1-DIMETHYLETHYL) ESTER
- diterbutyl dicarbonate
- Di-tert-butyl pyrocarbonate; Dicarbonic acid bis(1,1-dimethylethyl)ester; Pyrocarbonic acid di-tert-butyl ester
- Formic acid, oxydi, ditertbutyl ester (7CI,8CI)
- di-tert.butyldicarbonate
- di-tert.butyl-dicarbonat
- di-tertiarybutyl dicarbonate
- pyrocarbonic acid-di-tert-butyl ester
- Di-tert-butyl dicarbonate 2.0M in Ethyl acetate
- A15406
- (t-BOC)2O
- dicarbonic acid di(t-butyl) ester
- tert-butyl (2-methylpropan-2-yl)oxycarbonyl carbonate
- carbonic acid tert-butoxycarbonyl tert-butyl ester
- di-tert.-butyldicarbonate
- tert-butoxycarboxylic acid anhydride
- di-tert. -butyl pyrocarbonate
- Dicarbonic acid, bis(1,1-dimethylethyl) ester
- tertButoxycarbonyl anhydride
- (tBoc)2O
- t-Boc2O
- diterbutyl-dicarbonate
- ditertbutyl-dicarbonate
- di-tertiary butyl-dicarbonate
- Bis(1,1-dimethylethyl)-dicarbonate
- di(-tert.butyl) dicarbonate
- (2-Methylpropan-2-yl)oxycarbonyl tert-butyl carbonate
- di-tertbutylpyrocarbonate
- di-tert.-butyl pyrocarbonate
- di-tert -butyl dicarbonate
- di(1,1-dimethylethyl) dicarbonate
- Di-tert-butyloxy diformate
- di tert.-butyldicarbonate
- di-tert-butylpyrocarbonate
- BP-20551
- di (tert-butyl)dicarbonate
- di(tert-butyl)dicarbonate
- Boc2O
- CCRIS 2598
- ditertiarybutyl dicarbonate
- bis(1,1'-dimethylethyl)dicarbonate
- D3880
- di t-butyldicarbonate
- di-tertiarybutyldicarbonate
- di-tert. butyl pyrocarbonate
- di(t-butyl)dicarbonate
- D1547
- EN300-17516
- Di-tert-buty dicarbonate
- ditertiary butyl dicarbonate
- Di-tert-butyl dicarbonate 2.0M in Dichloromethane
- DTXCID9030466
- tert-butoxycarboxylic anhydride
- Di-tert-butyl dicarbonate, >=98.0% (GC)
- J-520400
- di tert-butyldicarbonate
- Di(tert-butyl) carbonate
- Pyrocarbonic acid ditertbutyl ester
- ditert.-butyl pyrocarbonate
- Ditertbutyl oxydiformate
- di tert butyl dicarbonate
- Ditert butyl dicarbonate
- Dicarbonic acid, bis(1,1dimethylethyl) ester
- tert-butoxycarbonyl tert-butyl carbonate
- Dicarbonic acid, C,C'bis(1,1dimethylethyl) ester
- Dicarbonic acid, 1,3-bis(1,1-dimethylethyl) ester
- pyrocarbonic acid di-tert.butyl ester
- di-tert.-butylpyrocarbonate
- Q175718
- di-tert-butyl- dicarbonate
- tert-Butyl dicarbonate
- BOC anhydride;DIBOC;Di-tert-butyl dicarbonate
- di-tert butyl dicarbonate
- ditert-butyldicarbonate
- 1,1-dimethylethoxycarboxylic anhydride
- ditert butyldicarbonate
- Di-tert-butyldicarbon-ate
- di-tert-butyl di carbonate
- di-ter-butyldicarbonate
- +Expand
- MDL： MFCD00008805
- InChIKey： DYHSDKLCOJIUFX-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H18O5/c1-9(2,3)14-7(11)13-8(12)15-10(4,5)6/h1-6H3
- SMILES： CC(C)(C)OC(=O)OC(=O)OC(C)(C)C
- BRN： 1911173

Computed Properties

Exact Mass: 218.115424g/mol
Surface Charge: 0
XLogP3: 2.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 218.115424g/mol
Monoisotopic Mass: 218.115424g/mol
Topological Polar Surface Area: 61.8Å²
Heavy Atom Count: 15
Complexity: 218
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.87320
PSA: 61.83000
Refractive Index: n20/D 1.409(lit.)
Water Partition Coefficient: Miscible with decalin, toluene, carbon tetrachloride, tetrahydrofuran, dioxane, alcohols, acetone, acetonitrile and dimethylformamide. Immiscible with water.
Boiling Point: 56-57 °C/0.5 mmHg (lit.)
Melting Point: 23 °C (lit.)
Vapor Pressure: 0.0±0.4 mmHg at 25°C
Flash Point: 37℃
Solubility: Chloroform (Sparingly), Methanol (Slightly)
Color/Form: 2 M in THF
Color/Form: White low melting point solid
Solubility: Miscible with decalin, toluene, carbon tetrachloride, tetrahydrofuran, dioxane, alcohols, acetone, acetonitrile and dimethylformamide. Immiscible with water.
Sensitiveness: Easily absorb moisture
Density: 0.95 g/mL at 25 °C (lit.)

Di-tert-butyl dicarbonate Security Information

Symbol: GHS02 GHS06
RTECS：HT0230000
WGK Germany：3
Safety Instruction： 16-26-28-36/37-45-7/9-37/39-24-36/37/39-33
Dangerous goods sign： T+
Hazardous Material transportation number：UN 2929 3(6.1) / PGII
Hazard Statement： H226,H315,H319,H330,H335
Warning Statement： P210-P240-P241-P260-P264-P271-P280-P284-P302+P352+P332+P313+P362+P364-P304+P340+P310-P305+P351+P338+P337+P313-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 11-19-26-36/37/38-43-10-40
Signal Word：Danger
TSCA：Yes
HazardClass：6.1 (4.1)
FLUKA BRAND F CODES：4.4-10-21

Di-tert-butyl dicarbonate Customs Data

HS CODE：29209010

Di-tert-butyl dicarbonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00358Y-25g	Di-tert-butyl dicarbonate	24424-99-5	99%	25g	$5.00	2024-05-21
A2B Chem LLC	AB45970-25g	Di-tert-butyl dicarbonate	24424-99-5	99%	25g	$4.00	2024-04-20
AAPPTec	CXZ011-1kg	Boc Anhydride	24424-99-5		1kg	$350.00	2024-07-20
abcr	AB181814-100 g	Di-t-butyl-dicarbonate, 97%; .	24424-99-5	97%	100 g	€64.00	2023-07-20
Alichem	A449005930-1kg	Bis(tert-butoxycarbonyl)oxide	24424-99-5	98%	1kg	$299.00	2023-09-02
Apollo Scientific	OR28895-100g	Bis(tert-butyl) dicarbonate	24424-99-5	99%	100g	£17.00	2024-07-23
Cooke Chemical	A3155612-25G	Di-tert-butyl dicarbonate	24424-99-5	98%	25g	RMB 28.00	2023-09-07
Enamine	EN300-17516-0.05g	di-tert-butyl dicarbonate	24424-99-5	94%	0.05g	$19.0	2023-09-20
Life Chemicals	F0001-0830-0.25g	di-tert-butyl dicarbonate	24424-99-5	95%+	0.25g	$18.0	2023-09-07
Oakwood	021896-5g	Di-tert-butyl dicarbonate	24424-99-5	99%	5g	$9.00	2024-07-19

Di-tert-butyl dicarbonate Synthesis

Synthetic Circuit 1

865-48-5

630-08-0

24424-99-5

Reaction Conditions

1.1 Catalysts: Pyridine , Tetrabutylammonium bromide Solvents: Toluene
1.2 Reagents: Tosyl chloride Solvents: Dimethylformamide

Reference

Preparation of di(tert-butyl) dicarbonate from alkali metal tert-butyl carbonates and aromatic sulfonyl halides

, Japan, , ,

Synthetic Circuit 2

865-48-5

124-38-9

75-44-5

24424-99-5

Reaction Conditions

1.1 Reagents: Dabco Solvents: Heptane
1.2 Solvents: tert-Butanol

Reference

Preparation of mono-tert-butyl carbonate salts and di-tert-butyl dicarbonate

, Japan, , ,

Synthetic Circuit 3

32793-04-7

24424-99-5

Reaction Conditions

1.1 Reagents: Tosyl chloride , Pyridine Solvents: Dimethylformamide , Toluene

Reference

Preparation of di-tert-butyl dicarbonate

, Japan, , ,

Synthetic Circuit 4

865-47-4

124-38-9

75-44-5

24424-99-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Dabco Catalysts: Benzyltrimethylammonium chloride

Reference

Preparation of di-tert-butyl dicarbonate from tert-butyl carbonate salts

, Japan, , ,

Synthetic Circuit 5

865-48-5

124-38-9

75-44-5

24424-99-5

Reaction Conditions

1.1 Reagents: Dabco
1.2 Solvents: tert-Butanol

Reference

Preparation of di-tert-butyl dicarbonate from mono-tert-butyl carbonate mono-alkali metal salts and phosgene

, Japan, , ,

Synthetic Circuit 6

865-47-4

124-38-9

24424-99-5

Reaction Conditions

1.1 Reagents: Pyridine , Methanesulfonyl chloride Catalysts: Octylpyridinium chloride Solvents: Hexane

Reference

Process for preparing di-tert-butyl dicarbonate

, European Patent Organization, , ,

Synthetic Circuit 7

865-48-5

124-38-9

503-38-8

24424-99-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Hexane ; 30 min, rt; rt → -2 °C; 2 h, -2 °C
1.2 Catalysts: 2-(2-Methoxyethoxy)-N,N-bis[2-(2-methoxyethoxy)ethyl]ethanamine ; rt → 0 °C; 0 °C; 100 min, 0 - 5 °C; 1 h, 0 - 5 °C; 5 °C → 30 °C; 3 h, 30 °C

Reference

preparation of di=-tert-butyl dicarbonate using diphosgene and tert-butyl alcohol as starting materials

Li, Jiangao, Shanghai Huagong, 2006, 31(2), 22-27

Synthetic Circuit 8

865-48-5

124-38-9

24424-99-5

Reaction Conditions

1.1 Solvents: Dichloromethane
1.2 Reagents: Phosgene
1.3 Reagents: Sodium hydroxide Catalysts: Dabco Solvents: Water

Reference

Manufacture of di-tert-butyl dicarbonate

, Japan, , ,

Synthetic Circuit 9

32793-04-7

124-38-9

24424-99-5

Reaction Conditions

1.1 Reagents: Benzenesulfonyl chloride Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: Dimethylformamide , Toluene

Reference

Preparation of dialkyl dicarbonates

, Japan, , ,

Synthetic Circuit 10

865-48-5

124-38-9

503-38-8

24424-99-5

Reaction Conditions

1.1 Catalysts: Dabco Solvents: Toluene ; rt → 75 °C; 75 °C → 40 °C; 40 °C → 10 °C
1.2 Solvents: Toluene ; 2.5 h, 10 °C

Reference

Process for preparation of di-tert-butyl dicarbonate

, China, , ,

Synthetic Circuit 11

865-48-5

124-38-9

24424-99-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Toluene
1.2 Reagents: Dimethylformamide , Tosyl chloride Catalysts: N,N,N′,N′-Tetramethylethylenediamine

Reference

Preparation of dialkyl dicarbonates from alkali metal alkoxides and carbon dioxide

, Japan, , ,

Synthetic Circuit 12

865-48-5

124-38-9

24424-99-5

Reaction Conditions

1.1 Reagents: Tosyl chloride Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: 1,3-Dimethyl-2-imidazolidinone

Reference

Preparation of dialkyl dicarbonates

, Japan, , ,

Synthetic Circuit 13

865-48-5

124-38-9

24424-99-5

Reaction Conditions

1.1 Solvents: Toluene
1.2 Reagents: Dimethyl sulfoxide , Tosyl chloride , N,N,N′,N′-Tetramethylethylenediamine

Reference

Preparation of di-tert-butyl dicarbonate

, Japan, , ,

Synthetic Circuit 14

32793-04-7

630-08-0

24424-99-5

Reaction Conditions

1.1 Reagents: Tosyl chloride , Sodium tert-butoxide Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: Dimethylformamide , Toluene

Reference

Preparation of dialkyl dicarbonates

, Japan, , ,

Di-tert-butyl dicarbonate Raw materials

Di-tert-butyl dicarbonate Preparation Products

Di-tert-butyl dicarbonate (24424-99-5)

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atkchemica

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